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Compound of Interest

Compound Name: AM3102

Cat. No.: B10768088

Get Quote

Initial searches for the compound "AM3102" in the context of neuroscience research have not

yielded specific results, suggesting a potential typographical error in the compound name. To

provide accurate and detailed Application Notes and Protocols as requested, clarification of the

correct compound identifier is necessary.

Extensive searches were conducted to gather information on the mechanism of action, in vivo

studies, electrophysiological effects, and behavioral impacts of a compound designated

AM3102. These searches did not identify a specific molecule with this name that is currently

indexed in prominent scientific databases for neuroscience research. The initial results pointed

to compounds with similar alphanumeric designations, such as MK-3102 (Omarigliptin, a drug

for diabetes) and TAS-102 (an anticancer agent), neither of which are primarily investigated for

neurological applications.

Further attempts to identify the correct compound by searching for variations of the name or

broader categories of "AM" compounds in neuroscience were also unsuccessful in pinpointing

a specific "AM3102."

Without the correct identification of the molecule, it is not possible to provide the requested

detailed information, including:
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Quantitative Data: Summaries of IC50, EC50, binding affinities, or other quantitative

measures from experimental studies.

Experimental Protocols: Detailed methodologies for key experiments such as in vivo

microdialysis, electrophysiological recordings, or behavioral assays.

Signaling Pathways and Workflows: Diagrams illustrating the molecular interactions and

experimental procedures related to the compound.

To proceed with generating the comprehensive Application Notes and Protocols, please verify

and provide the correct name of the compound of interest. Any additional identifiers, such as a

full chemical name, CAS number, or a reference to a specific publication, would be highly

beneficial in ensuring the accuracy and relevance of the information provided. Once the correct

compound is identified, a thorough literature review will be conducted to assemble the

requested data, protocols, and visualizations.

To cite this document: BenchChem. [Application of AM3102 in Neuroscience Research:
Awaiting Compound Identification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768088/docs#application-of-am3102-in-
neuroscience-research-awaiting-compound-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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